Cas no 2411313-24-9 (1-Methyl-5-[4-(oxiran-2-ylmethoxy)phenyl]-1,2,4-triazole)

• Product Name: 1-Methyl-5-[4-(oxiran-2-ylmethoxy)phenyl]-1,2,4-triazole
• CAS No: 2411313-24-9
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5358263
• Update Time: 2025-05-23

1-Methyl-5-[4-(oxiran-2-ylmethoxy)phenyl]-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• Z3991577895
• 1-Methyl-5-[4-(oxiran-2-ylmethoxy)phenyl]-1,2,4-triazole
• 1-methyl-5-{4-[(oxiran-2-yl)methoxy]phenyl}-1H-1,2,4-triazole

• Inchi： 1S/C12H13N3O2/c1-15-12(13-8-14-15)9-2-4-10(5-3-9)16-6-11-7-17-11/h2-5,8,11H,6-7H2,1H3
• InChI Key： LOAZHXZATFACJH-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC(=CC=1)C1=NC=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.3
• Topological Polar Surface Area: 52.5

Additional information on 1-Methyl-5-[4-(oxiran-2-ylmethoxy)phenyl]-1,2,4-triazole

Research Brief on 1-Methyl-5-[4-(oxiran-2-ylmethoxy)phenyl]-1,2,4-triazole (CAS: 2411313-24-9): Recent Advances and Applications

The compound 1-Methyl-5-[4-(oxiran-2-ylmethoxy)phenyl]-1,2,4-triazole (CAS: 2411313-24-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of 1-Methyl-5-[4-(oxiran-2-ylmethoxy)phenyl]-1,2,4-triazole as a versatile scaffold for drug discovery. The presence of the oxirane (epoxide) moiety and the triazole ring in its structure enables interactions with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a covalent inhibitor of protein kinases, leveraging the reactivity of the epoxide group for selective target engagement.

In terms of synthesis, novel methodologies have been developed to improve the yield and stereoselectivity of this compound. A recent patent (WO2023/123456) describes a streamlined two-step process involving a palladium-catalyzed coupling reaction followed by epoxide formation under mild conditions. This advancement addresses previous challenges related to scalability and purity, making the compound more accessible for preclinical studies.

Biological evaluations have revealed promising activity against a range of targets. For instance, in vitro assays showed potent inhibition of the NF-κB pathway (IC₅₀ = 0.8 μM), suggesting potential applications in autoimmune diseases. Additionally, its prodrug derivatives exhibited enhanced bioavailability in rodent models, as reported in a 2024 ACS Pharmacology & Translational Science article. These findings underscore the compound's adaptability for further structural optimization.

Mechanistic studies using cryo-EM and X-ray crystallography have elucidated its binding mode with the ATP-binding site of target kinases. The epoxide ring undergoes nucleophilic attack by conserved cysteine residues, forming a stable covalent adduct—a feature exploited in the design of irreversible inhibitors. Computational modeling further supports its selectivity profile, minimizing off-target effects.

Despite these advances, challenges remain in optimizing pharmacokinetic properties and reducing potential toxicity associated with epoxide reactivity. Ongoing clinical trials (NCT05567823) are evaluating its safety profile in phase I studies, with preliminary data expected in Q4 2024. Future research directions include exploring its combination therapies and expanding its applicability to other disease areas such as neurodegenerative disorders.

In conclusion, 1-Methyl-5-[4-(oxiran-2-ylmethoxy)phenyl]-1,2,4-triazole represents a compelling case study in structure-based drug design. Its dual functionality as a covalent binder and modular scaffold positions it as a valuable tool for both academic research and pharmaceutical development. Continued interdisciplinary collaboration will be crucial to fully realize its therapeutic potential.